Cas no 3919-84-4 ((3-Phenyl-isoxazol-5-yl)-acetic acid)
3919-84-4 structure
Product Name:(3-Phenyl-isoxazol-5-yl)-acetic acid
CAS No:3919-84-4
MF:C11H9NO3
MW:203.194062948227
CID:3159949
PubChem ID:1278801
Update Time:2025-04-21
(3-Phenyl-isoxazol-5-yl)-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-Phenyl-isoxazol-5-yl)-acetic acid
- 3-phenyl-5-isoxazoleacetic acid
- SCHEMBL4142743
- 3919-84-4
- 2-(3-Phenylisoxazol-5-yl)acetic acid
-
- Inchi: 1S/C11H9NO3/c13-11(14)7-9-6-10(12-15-9)8-4-2-1-3-5-8/h1-6H,7H2,(H,13,14)
- InChI Key: KFCWSQHYEKCVRW-UHFFFAOYSA-N
- SMILES: O1C(CC(=O)O)=CC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 203.058243149Da
- Monoisotopic Mass: 203.058243149Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 63.3Ų
(3-Phenyl-isoxazol-5-yl)-acetic acid Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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